Cas no 1343077-73-5 (1-(azetidin-3-yl)-4-methylpiperidine)

• Product Name: 1-(azetidin-3-yl)-4-methylpiperidine
• CAS No: 1343077-73-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5265989
• PubChem ID: 59961912
• Update Time: 2025-10-30

1-(azetidin-3-yl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-4-methylpiperidine
• Piperidine, 1-(3-azetidinyl)-4-methyl-

• Inchi： 1S/C9H18N2/c1-8-2-4-11(5-3-8)9-6-10-7-9/h8-10H,2-7H2,1H3
• InChI Key： LSIKSBOLKDWDFG-UHFFFAOYSA-N
• SMILES： N1(CCC(C)CC1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 1
• Topological Polar Surface Area: 15.3

Additional information on 1-(azetidin-3-yl)-4-methylpiperidine

Comprehensive Overview of 1-(Azetidin-3-yl)-4-methylpiperidine (CAS No. 1343077-73-5): Properties, Applications, and Research Insights

1-(Azetidin-3-yl)-4-methylpiperidine (CAS No. 1343077-73-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines an azetidine ring with a 4-methylpiperidine moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter receptors. Recent studies highlight its relevance in designing neuromodulators and enzyme inhibitors, aligning with the growing demand for precision medicine.

The compound's physicochemical properties, such as its moderate lipophilicity and hydrogen-bonding capacity, contribute to its bioavailability and membrane permeability. These traits are critical for blood-brain barrier (BBB) penetration, a key focus area in neuropharmacology. With the rise of AI-driven drug design, computational models frequently analyze scaffolds like 1-(azetidin-3-yl)-4-methylpiperidine to predict binding affinities for targets like G-protein-coupled receptors (GPCRs). This aligns with trending searches on "small molecule CNS drugs" and "fragment-based drug discovery," reflecting industry priorities.

In synthetic chemistry, 1343077-73-5 serves as a precursor for N-heterocycle diversification, a technique pivotal for library synthesis in high-throughput screening. Its stability under acidic conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) make it valuable for medicinal chemistry optimization. Notably, patents filed between 2020–2023 emphasize its utility in allosteric modulator development, addressing unmet needs in neurodegenerative diseases—a topic frequently queried in academic and biotech forums.

Environmental and green chemistry considerations are also relevant. The compound's synthetic routes increasingly incorporate catalytic methods to reduce waste, resonating with searches on "sustainable heterocyclic synthesis." Analytical techniques like LC-MS and NMR are essential for characterizing its purity, a common concern among purchasers of fine chemicals. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper laboratory safety measures (e.g., glovebox use) are recommended.

Market trends indicate rising demand for 1-(azetidin-3-yl)-4-methylpiperidine in contract research organizations (CROs) and academic labs, driven by its role in hit-to-lead optimization. FAQs on platforms like ResearchGate often inquire about its "scalability" and "chiral resolution," underscoring practical challenges. Future directions may explore its enantioselective synthesis or hybrid derivatives for multi-target therapies, a hot topic in polypharmacology.